Cas no 2243504-66-5 (Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2243504-66-5
• MF: C₂₂H₁₈N₂O₆S
• MW: 438.453124523163
• CID: 6519542
• Update Time: 2025-10-22

Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C22H18N2O6S/c23-31(28,29)13-9-10-18(21(25)26)20(11-13)24-22(27)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)(H2,23,28,29)
• InChI Key： YWESGFJWLBIVFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(N)(=O)=O)C=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• pka: 3.04±0.36(Predicted)

Additional information on Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] (CAS No. 2243504-66-5): An Overview

Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] (CAS No. 2243504-66-5) is a sophisticated organic compound with a unique structure and a wide range of applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its benzoic acid backbone, an aminosulfonyl group at the para position, and a (9H-fluoren-9-ylmethoxy)carbonyl moiety attached to the amino group at the ortho position. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The benzoic acid core is a well-known aromatic carboxylic acid that has been extensively studied for its antimicrobial and preservative properties. In the context of Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino], the benzoic acid backbone provides a stable platform for further functionalization and conjugation with other molecules. The aminosulfonyl group, also known as a sulfonamide, is a key functional group in many drugs, particularly those used in the treatment of bacterial infections. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective antibacterial agents.

The (9H-fluoren-9-ylmethoxy)carbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily block the amino group of amino acids. This protecting group is particularly useful because it can be selectively removed under mild conditions, allowing for precise control over the sequence and structure of peptides. In the context of Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino], the Fmoc group serves as a versatile handle for further chemical modifications and conjugations.

Recent research has highlighted the potential of Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] in various therapeutic applications. For instance, studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of the benzoic acid backbone, sulfonamide group, and Fmoc protecting group may contribute to its antiviral properties by interfering with viral replication processes or by modulating host cell pathways.

In addition to its antiviral potential, Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] has been investigated for its anti-inflammatory and anti-cancer properties. Research has demonstrated that compounds with similar structural features can inhibit inflammatory cytokines and reduce oxidative stress, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary studies have shown that these compounds can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to efficiently prepare this compound from readily available starting materials. One common approach involves the reaction of benzoic acid with an appropriate sulfonyl chloride to introduce the sulfonamide group, followed by coupling with an Fmoc-protected amino acid derivative to form the final product. These synthetic methods are highly modular and can be adapted to incorporate different substituents or functional groups, allowing for the synthesis of a wide range of analogs with tailored properties.

The physical and chemical properties of Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior in solution. For example, NMR spectroscopy has revealed that the Fmoc group exhibits characteristic chemical shifts that can be used to monitor its presence or absence during synthetic transformations.

In conclusion, Benzoic acid, 4-(aminosulfonyl)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] (CAS No. 2243504-66-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the development of novel drugs and biologically active molecules.